Cas no 2168894-38-8 (2-(3,5-difluoropyridin-2-yl)acetaldehyde)
2-(3,5-difluoropyridin-2-yl)acetaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-(3,5-difluoropyridin-2-yl)acetaldehyde
- 2168894-38-8
- EN300-1291084
- SCHEMBL1395992
-
- Inchi: 1S/C7H5F2NO/c8-5-3-6(9)7(1-2-11)10-4-5/h2-4H,1H2
- InChI Key: RNPCUTGCGUBFCO-UHFFFAOYSA-N
- SMILES: FC1=CC(=CN=C1CC=O)F
Computed Properties
- Exact Mass: 157.03392011g/mol
- Monoisotopic Mass: 157.03392011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 30Ų
2-(3,5-difluoropyridin-2-yl)acetaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1291084-1.0g |
2-(3,5-difluoropyridin-2-yl)acetaldehyde |
2168894-38-8 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1291084-50mg |
2-(3,5-difluoropyridin-2-yl)acetaldehyde |
2168894-38-8 | 50mg |
$888.0 | 2023-09-30 | ||
| Enamine | EN300-1291084-100mg |
2-(3,5-difluoropyridin-2-yl)acetaldehyde |
2168894-38-8 | 100mg |
$930.0 | 2023-09-30 | ||
| Enamine | EN300-1291084-250mg |
2-(3,5-difluoropyridin-2-yl)acetaldehyde |
2168894-38-8 | 250mg |
$972.0 | 2023-09-30 | ||
| Enamine | EN300-1291084-500mg |
2-(3,5-difluoropyridin-2-yl)acetaldehyde |
2168894-38-8 | 500mg |
$1014.0 | 2023-09-30 | ||
| Enamine | EN300-1291084-1000mg |
2-(3,5-difluoropyridin-2-yl)acetaldehyde |
2168894-38-8 | 1000mg |
$1057.0 | 2023-09-30 | ||
| Enamine | EN300-1291084-2500mg |
2-(3,5-difluoropyridin-2-yl)acetaldehyde |
2168894-38-8 | 2500mg |
$2071.0 | 2023-09-30 | ||
| Enamine | EN300-1291084-5000mg |
2-(3,5-difluoropyridin-2-yl)acetaldehyde |
2168894-38-8 | 5000mg |
$3065.0 | 2023-09-30 | ||
| Enamine | EN300-1291084-10000mg |
2-(3,5-difluoropyridin-2-yl)acetaldehyde |
2168894-38-8 | 10000mg |
$4545.0 | 2023-09-30 |
2-(3,5-difluoropyridin-2-yl)acetaldehyde Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
Additional information on 2-(3,5-difluoropyridin-2-yl)acetaldehyde
Recent Advances in the Application of 2-(3,5-Difluoropyridin-2-yl)acetaldehyde (CAS: 2168894-38-8) in Chemical Biology and Pharmaceutical Research
2-(3,5-Difluoropyridin-2-yl)acetaldehyde (CAS: 2168894-38-8) has emerged as a key building block in medicinal chemistry and chemical biology due to its unique structural features and reactivity. This bifunctional compound, containing both a pyridine ring with fluorine substituents and an aldehyde group, has been increasingly utilized in the synthesis of novel bioactive molecules and pharmaceutical intermediates. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and covalent protein modifiers.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 2-(3,5-difluoropyridin-2-yl)acetaldehyde as a crucial intermediate in the synthesis of selective JAK3 inhibitors. The researchers exploited the reactivity of the aldehyde group to form Schiff base intermediates that could be further elaborated into potent inhibitors with improved selectivity profiles. The fluorine atoms on the pyridine ring were found to significantly influence the binding affinity through favorable interactions with the kinase hinge region.
In the field of targeted protein degradation, a recent Nature Chemical Biology publication (2024) reported the application of this compound in the design of proteolysis-targeting chimeras (PROTACs). The aldehyde functionality served as a handle for conjugation to E3 ligase ligands, while the difluoropyridine moiety contributed to target protein binding. This dual functionality enabled the development of brain-penetrant PROTACs with enhanced pharmacokinetic properties.
From a synthetic chemistry perspective, novel methodologies have been developed to access 2-(3,5-difluoropyridin-2-yl)acetaldehyde more efficiently. A 2023 Organic Process Research & Development paper described an improved large-scale synthesis route starting from commercially available 2,3,5-trifluoropyridine, achieving higher yields (78%) and better purity (>99%) compared to previous methods. This advancement has facilitated broader application of the compound in pharmaceutical development.
The compound's mechanism of action has been further elucidated through structural biology studies. X-ray crystallographic analysis of complexes between 2-(3,5-difluoropyridin-2-yl)acetaldehyde-derived inhibitors and their protein targets revealed specific hydrogen bonding patterns involving the fluorine atoms and key amino acid residues. These structural insights are guiding the rational design of next-generation therapeutics with improved target engagement and reduced off-target effects.
Recent safety and ADME (Absorption, Distribution, Metabolism, and Excretion) studies have provided valuable data on the pharmacological properties of derivatives containing this scaffold. The fluorinated pyridine ring demonstrates favorable metabolic stability, while the aldehyde group can be strategically modified to optimize pharmacokinetic profiles. These findings position 2-(3,5-difluoropyridin-2-yl)acetaldehyde as a versatile platform for drug discovery across multiple therapeutic areas.
Looking forward, researchers are exploring the application of this compound in emerging areas such as covalent drug discovery and chemical biology probes. Its unique combination of structural features offers opportunities for developing selective modifiers of challenging drug targets. Continued research is expected to uncover additional applications and refine synthetic approaches to further enhance its utility in pharmaceutical development.
2168894-38-8 (2-(3,5-difluoropyridin-2-yl)acetaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)